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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzaldehyde

Cat. No.: B183300 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview for researchers, scientists, and drug

development professionals on sourcing high-purity 2-Amino-6-nitrobenzaldehyde. The

document outlines commercially available suppliers, presents a detailed experimental protocol

for purification to achieve high purity, and includes visualizations to guide the procurement and

experimental processes.

Commercial Suppliers of 2-Amino-6-
nitrobenzaldehyde
A critical first step in any research involving 2-Amino-6-nitrobenzaldehyde is the procurement

of high-quality starting material. A survey of prominent chemical suppliers reveals a range of

available purities and quantities. The following table summarizes the offerings from several key

vendors. Researchers are advised to request certificates of analysis (CoA) from suppliers to

verify purity and impurity profiles before purchase.
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Supplier Product Number Purity
Available
Quantities

Biosynth FFA13353
Information not readily

available
Inquire

LookChem Aggregator Varies (95% to >97%) Varies (mg to g)

Crysdot (via LookChem) 97% 1g, 5g

Chemenu (via LookChem) >95% 25g

Chemcia Scientific (via LookChem) 97% 0.5g, 2.5g

Alichem (via LookChem) Not specified 250mg, 500mg, 1g

Sigma-Aldrich C12H316CF22B
Information not readily

available
Inquire

Experimental Protocol: Purification of 2-Amino-6-
nitrobenzaldehyde to >99% Purity
For applications requiring the highest purity, commercially available 2-Amino-6-
nitrobenzaldehyde may necessitate further purification. The following protocol outlines a

general procedure for achieving >99% purity through recrystallization and column

chromatography.

1. Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds. The choice

of solvent is critical and should be determined through small-scale solubility tests.

Objective: To remove impurities by dissolving the crude compound in a hot solvent and

allowing the desired compound to crystallize upon cooling, leaving impurities in the solution.

Recommended Solvents for Initial Screening: Ethanol, methanol, ethyl acetate, toluene, and

mixtures of these with hexanes or water.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b183300?utm_src=pdf-body
https://www.benchchem.com/product/b183300?utm_src=pdf-body
https://www.benchchem.com/product/b183300?utm_src=pdf-body
https://www.benchchem.com/product/b183300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve the crude 2-Amino-6-nitrobenzaldehyde in a minimum amount of a suitable hot

solvent.

If the solution is colored, activated charcoal can be added to adsorb colored impurities.

Hot filter the solution to remove any insoluble impurities and the activated charcoal.

Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice

bath to promote crystallization.

Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

Dry the crystals under vacuum.

Assess purity using an appropriate analytical technique (e.g., HPLC, NMR). Repeat the

recrystallization if necessary.

2. Column Chromatography

For impurities that are not effectively removed by recrystallization, column chromatography is a

powerful purification technique.

Objective: To separate 2-Amino-6-nitrobenzaldehyde from impurities based on their

differential adsorption to a stationary phase.

Stationary Phase: Silica gel (standard grade, 60 Å, 230-400 mesh).

Mobile Phase: A solvent system with a polarity that allows for good separation of the desired

compound from its impurities. A common starting point is a gradient of ethyl acetate in

hexanes (e.g., starting from 10% ethyl acetate and gradually increasing the concentration).

Procedure:

Prepare a slurry of silica gel in the initial mobile phase (e.g., 10% ethyl acetate in

hexanes) and pack it into a chromatography column.

Dissolve the partially purified 2-Amino-6-nitrobenzaldehyde in a minimum amount of the

mobile phase or a slightly more polar solvent.
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Carefully load the sample onto the top of the silica gel bed.

Elute the column with the mobile phase, gradually increasing the polarity of the solvent

system.

Collect fractions and monitor the separation using thin-layer chromatography (TLC).

Combine the fractions containing the pure product.

Remove the solvent under reduced pressure to yield the purified 2-Amino-6-
nitrobenzaldehyde.

Confirm the purity of the final product using analytical methods such as NMR and HPLC. A

purity of >99% should be achievable.

Visualization of Key Processes
To aid in the understanding of the procurement and experimental workflows, the following

diagrams have been generated.
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To cite this document: BenchChem. [Sourcing High-Purity 2-Amino-6-nitrobenzaldehyde: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183300#commercial-suppliers-of-high-purity-2-
amino-6-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b183300#commercial-suppliers-of-high-purity-2-amino-6-nitrobenzaldehyde
https://www.benchchem.com/product/b183300#commercial-suppliers-of-high-purity-2-amino-6-nitrobenzaldehyde
https://www.benchchem.com/product/b183300#commercial-suppliers-of-high-purity-2-amino-6-nitrobenzaldehyde
https://www.benchchem.com/product/b183300#commercial-suppliers-of-high-purity-2-amino-6-nitrobenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b183300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

